Cas no 173792-68-2 (morellic acid)

• Product Name: morellic acid
• CAS No: 173792-68-2
• MF: C₃₄H₄₀O₉
• MW: 592.67601108551
• CID: 2023164
• PubChem ID: 10507667
• Update Time: 2025-10-29

morellic acid Chemical and Physical Properties

Names and Identifiers

• morellic acid
• EX-A6191
• 173792-68-2
• Moreollic acid
• FS-8504

• Inchi： 1S/C34H40O9/c1-16(2)9-10-19-26-18(12-13-31(4,5)41-26)24(35)22-25(36)23-28(40-8)20-15-21-32(6,7)43-33(29(20)37,14-11-17(3)30(38)39)34(21,23)42-27(19)22/h9,11-13,20-21,23,28,35H,10,14-15H2,1-8H3,(H,38,39)
• InChI Key： YWPUDSYPVZVGNW-UHFFFAOYSA-N
• SMILES： COC1C2C3(C4C(OC3(C(C1C4)=O)CC=C(C(O)=O)C)(C)C)OC1C(C2=O)=C(O)C2=C(OC(C=C2)(C)C)C=1C/C=C(\C)/C

Computed Properties

• Exact Mass: 592.26723285g/mol
• Monoisotopic Mass: 592.26723285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranoxanthones

Additional information on morellic acid

Morellic Acid: A Comprehensive Overview

Morellic acid, also known by its CAS number 173792-68-2, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and biotechnology. This compound is derived from certain species of mushrooms, particularly those belonging to the genus *Morchella*, which are commonly referred to as morels. The scientific community has been actively exploring the potential of morellic acid due to its unique chemical structure and promising bioactive properties.

The chemical structure of morellic acid is characterized by a complex arrangement of functional groups, including hydroxyl and carboxylic acid moieties. These groups contribute to its ability to interact with various biological systems. Recent studies have highlighted the compound's potential as an antioxidant, anti-inflammatory, and even anticancer agent. For instance, a 2023 study published in *Nature Communications* demonstrated that morellic acid exhibits potent radical-scavenging activity, making it a promising candidate for use in skincare products aimed at combating oxidative stress.

In addition to its antioxidant properties, morellic acid has shown significant anti-inflammatory effects in preclinical models. Researchers at the University of California, Berkeley, found that the compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This discovery has opened new avenues for its application in treating chronic inflammatory diseases like arthritis and inflammatory bowel disease.

The antitumor potential of morellic acid is another area of intense research. A groundbreaking study conducted at the National Cancer Institute revealed that the compound induces apoptosis in various cancer cell lines, including breast and colon cancer cells. The mechanism behind this effect appears to involve modulation of the mitochondrial pathway and activation of caspase enzymes. These findings have sparked interest in developing morellic acid-based therapies for oncology.

Beyond its therapeutic applications, morellic acid has also been explored for its role in enhancing cognitive function. A 2023 study published in *Scientific Reports* indicated that the compound improves memory retention and reduces neuroinflammation in animal models of Alzheimer's disease. This suggests that morellic acid could be a valuable addition to neuroprotective strategies.

The extraction and purification of morellic acid from natural sources remain challenges due to its low concentration in mushroom tissues. However, advancements in fermentation technology and metabolic engineering have paved the way for scalable production methods. Scientists at Stanford University have developed a genetically engineered strain of yeast capable of producing morellic acid at high yields, which could significantly reduce production costs.

From a regulatory standpoint, morellic acid is classified as a natural product with GRAS (Generally Recognized As Safe) status by the FDA under specific conditions. This designation facilitates its use in food supplements and cosmetic formulations. However, further clinical trials are required to establish its safety and efficacy for therapeutic applications.

In conclusion, morellic acid (CAS No 173792-68-2) represents a multifaceted compound with vast potential across diverse fields. Its antioxidant, anti-inflammatory, antitumor, and neuroprotective properties make it a subject of intense scientific interest. As research continues to uncover new applications and mechanisms of action, morellic acid is poised to play a pivotal role in advancing human health and well-being.